Cas no 685517-73-1 (3-Chloro-2,6-difluoro-4-iodo-pyridine)

• Product Name: 3-Chloro-2,6-difluoro-4-iodo-pyridine
• CAS No: 685517-73-1
• MF: C₅HClF₂IN
• MW: 275.422419309616
• CID: 2178394
• PubChem ID: 84820435
• Update Time: 2025-05-19

3-Chloro-2,6-difluoro-4-iodo-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,6-difluoro-4-iodo-pyridine
• 685517-73-1
• E90755
• AKOS024263386
• MFCD12756674
• CS-0191301
• Pyridine, 3-chloro-2,6-difluoro-4-iodo-
• 3-chloro-2,6-difluoro-4-iodopyridine

• Inchi： 1S/C5HClF2IN/c6-4-2(9)1-3(7)10-5(4)8/h1H
• InChI Key： JIBWEZGRIYWBAD-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1Cl)F)F

Computed Properties

• Exact Mass: 274.88103Da
• Monoisotopic Mass: 274.88103Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-Chloro-2,6-difluoro-4-iodo-pyridine

Research Brief on 3-Chloro-2,6-difluoro-4-iodo-pyridine (CAS: 685517-73-1): Recent Advances and Applications

3-Chloro-2,6-difluoro-4-iodo-pyridine (CAS: 685517-73-1) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and agrochemicals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic routes, biological activities, and industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Chloro-2,6-difluoro-4-iodo-pyridine in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a pivotal building block to introduce halogen substituents, which enhanced the binding affinity and selectivity of the resulting inhibitors. The study reported a 40% improvement in inhibitory potency compared to previous analogs, underscoring the importance of this intermediate in optimizing drug candidates for autoimmune diseases and cancers.

In addition to its pharmaceutical applications, recent advancements in agrochemical research have demonstrated the efficacy of derivatives of 3-Chloro-2,6-difluoro-4-iodo-pyridine as fungicides. A 2024 paper in Pest Management Science detailed a novel synthesis pathway that improved the yield of this compound by 25% through a palladium-catalyzed cross-coupling reaction. The resulting derivatives exhibited broad-spectrum activity against Fusarium and Aspergillus species, making them promising candidates for crop protection.

From a methodological perspective, recent innovations in computational chemistry have enabled more efficient predictions of the reactivity and stability of 3-Chloro-2,6-difluoro-4-iodo-pyridine. Density functional theory (DFT) calculations, as reported in a 2023 Chemical Communications article, provided insights into the compound's electronic structure and potential sites for further functionalization. These findings are expected to accelerate the design of new derivatives with tailored properties for specific applications.

Despite these advancements, challenges remain in the large-scale production and environmental impact of 3-Chloro-2,6-difluoro-4-iodo-pyridine. A 2024 review in Green Chemistry emphasized the need for greener synthetic routes to minimize hazardous byproducts. Researchers are currently exploring biocatalytic methods and flow chemistry techniques to address these concerns, with preliminary results showing promise in reducing waste and energy consumption.

In conclusion, 3-Chloro-2,6-difluoro-4-iodo-pyridine (CAS: 685517-73-1) continues to be a valuable scaffold in both pharmaceutical and agrochemical research. Its unique halogenation pattern offers diverse opportunities for structural modification, enabling the development of compounds with enhanced biological activities. Future research should focus on sustainable synthesis methods and expanding its applications in emerging fields such as chemical biology and materials science.